Cas no 1221288-28-3 ({1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol)

• Product Name: {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol
• CAS No: 1221288-28-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD17016020
• CID: 2617893
• PubChem ID: 72207389
• Update Time: 2025-05-20

{1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (1-methylpyrazolo[3,4-b]pyridin-5-yl)methanol
• {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol
• P12053
• 1H-Pyrazolo[3,4-b]pyridine-5-methanol, 1-methyl-
• 1221288-28-3
• (1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDIN-5-YL)METHANOL
• CS-0052960
• C8H9N3O
• {1-methylpyrazolo[3,4-b]pyridin-5-yl}methanol
• AS-51175
• 1-Methyl-1H-pyrazolo[3,4-b]pyridin-5-methanol
• AKOS027254052
• WYB28828
• 5-HYDROXYMETHYL-1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE
• PB19524
• MFCD17016020

• MDL： MFCD17016020
• Inchi： 1S/C8H9N3O/c1-11-8-7(4-10-11)2-6(5-12)3-9-8/h2-4,12H,5H2,1H3
• InChI Key： RASCLUNPZHSAMK-UHFFFAOYSA-N
• SMILES： OCC1=CN=C2C(C=NN2C)=C1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.9Ų

Additional information on {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol

Recent Advances in the Study of {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol (CAS: 1221288-28-3)

The compound {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol (CAS: 1221288-28-3) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This heterocyclic compound, characterized by its pyrazolopyridine core, has been explored for its ability to interact with various biological targets, particularly in the context of kinase inhibition and modulation of enzymatic activity. Recent studies have highlighted its role in the development of novel therapeutic agents for conditions such as cancer, inflammatory diseases, and neurological disorders.

One of the key areas of research involving {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with disease states. The structural features of this compound, including its hydrogen-bonding capabilities and planar aromatic system, make it an attractive candidate for targeting the ATP-binding sites of kinases. Recent publications have demonstrated its efficacy in inhibiting specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are implicated in cancer and autoimmune diseases, respectively.

In addition to its kinase inhibitory properties, {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol has been investigated for its potential as a building block in the design of PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a promising strategy for targeting undruggable proteins. The hydroxyl group in the structure of this compound provides a convenient handle for conjugation with other functional groups, enabling the construction of complex PROTAC molecules. Recent studies have reported the successful incorporation of this scaffold into PROTACs targeting oncogenic proteins, with promising results in preclinical models.

The synthetic accessibility of {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol has also been a focus of recent research. Several efficient synthetic routes have been developed, including multi-step sequences involving condensation reactions and functional group transformations. These methods have been optimized to improve yields and scalability, facilitating its use in larger-scale medicinal chemistry campaigns. Furthermore, computational studies have provided insights into the conformational preferences and electronic properties of this compound, aiding in the rational design of derivatives with enhanced biological activity.

Looking ahead, the continued exploration of {1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol and its derivatives is expected to yield new therapeutic candidates with improved selectivity and potency. Collaborative efforts between academic and industrial researchers are likely to accelerate the translation of these findings into clinical applications. As the understanding of its pharmacological profile deepens, this compound may emerge as a key player in the next generation of targeted therapies.